1,2-Diamino-4-bromo-pyridinium 2,4,6-trimethyl-benzenesulfonate
Cat. No. B8408769
M. Wt: 388.28 g/mol
InChI Key: LXUAONTZSZVYOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08349824B2
Procedure details
The product was prepared in the same manner as described in example 1b using 1,2-diamino-4-bromopyridinium 2,4,6-trimethylbenzenesulfonate (2.2 g, 5.67 mmol) and 2-fluoronicotinoyl chloride (1.81 ml, 11.3 mmol) as starting materials. The reaction affords 7-bromo-2-(2-fluoro-pyridin-3-yl)-[1,2,4]triazolo[1,5-a]pyridine (1.175 g, 70.8%) as light brown solid. MS: m/z=294.9 (M+H+).
Quantity
2.2 g
Type
reactant
Reaction Step One
Yield
70.8%
Identifiers
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REACTION_CXSMILES
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CC1C=C(C)C=C(C)C=1S([O-])(=O)=O.[NH2:14][N+:15]1[CH:20]=[CH:19][C:18]([Br:21])=[CH:17][C:16]=1[NH2:22].[F:23][C:24]1[N:32]=[CH:31][CH:30]=[CH:29][C:25]=1[C:26](Cl)=O>>[Br:21][C:18]1[CH:19]=[CH:20][N:15]2[N:14]=[C:26]([C:25]3[C:24]([F:23])=[N:32][CH:31]=[CH:30][CH:29]=3)[N:22]=[C:16]2[CH:17]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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2.2 g
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Type
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reactant
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Smiles
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CC1=C(C(=CC(=C1)C)C)S(=O)(=O)[O-].N[N+]1=C(C=C(C=C1)Br)N
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Step Two
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Name
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Quantity
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1.81 mL
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Type
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reactant
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Smiles
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FC1=C(C(=O)Cl)C=CC=N1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was prepared in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=2N(C=C1)N=C(N2)C=2C(=NC=CC2)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.175 g | |
| YIELD: PERCENTYIELD | 70.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
